Cas no 88469-69-6 (5-Thiazolecarboxylic acid, 4-(hydroxymethyl)-2-phenyl-, ethyl ester)
88469-69-6 structure
Product Name:5-Thiazolecarboxylic acid, 4-(hydroxymethyl)-2-phenyl-, ethyl ester
CAS No:88469-69-6
MF:C13H13NO3S
MW:263.312222242355
CID:631532
PubChem ID:13114379
Update Time:2025-04-19
5-Thiazolecarboxylic acid, 4-(hydroxymethyl)-2-phenyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 5-Thiazolecarboxylic acid, 4-(hydroxymethyl)-2-phenyl-, ethyl ester
- ethyl 4-(hydroxymethyl)-2-phenyl-1,3-thiazole-5-carboxylate
- DTXSID60518999
- SCHEMBL4811904
- 88469-69-6
-
- Inchi: 1S/C13H13NO3S/c1-2-17-13(16)11-10(8-15)14-12(18-11)9-6-4-3-5-7-9/h3-7,15H,2,8H2,1H3
- InChI Key: SZSKRILFGVWSJY-UHFFFAOYSA-N
- SMILES: S1C(C(=O)OCC)=C(CO)N=C1C1C=CC=CC=1
Computed Properties
- Exact Mass: 263.06161445g/mol
- Monoisotopic Mass: 263.06161445g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 87.7Ų
5-Thiazolecarboxylic acid, 4-(hydroxymethyl)-2-phenyl-, ethyl ester Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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